Cas no 2228263-19-0 (1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol
• CAS No: 2228263-19-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5758846
• PubChem ID: 165618179
• Update Time: 2025-06-03

1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1815510
• 1-[2-(2,3-dimethoxyphenyl)ethyl]cyclopropan-1-ol
• 2228263-19-0
• 1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol

• Inchi： 1S/C13H18O3/c1-15-11-5-3-4-10(12(11)16-2)6-7-13(14)8-9-13/h3-5,14H,6-9H2,1-2H3
• InChI Key： JZDDOQRPYWISOB-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=CC=C(C=2OC)OC)CC1

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol (CAS No. 2228263-19-0)

In the realm of organic chemistry, 1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol (CAS No. 2228263-19-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by a cyclopropane ring fused with a dimethoxyphenyl group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular architecture, featuring both aromatic and alicyclic components, makes it a versatile candidate for pharmaceutical and material science applications.

The CAS No. 2228263-19-0 identifier is crucial for researchers seeking precise chemical data, as it ensures unambiguous identification in databases and literature. The compound’s systematic name, 1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol, reflects its intricate structure, which includes a hydroxyl group attached to a cyclopropane ring and a 2,3-dimethoxyphenyl substituent. Such detailed nomenclature is essential for accurate communication in scientific discussions and patent filings.

Recent trends in organic synthesis highlight the growing demand for cyclopropane-containing compounds, owing to their strained ring systems and reactivity. The incorporation of dimethoxyphenyl groups further enhances the compound’s potential as a building block for drug discovery. Researchers are particularly intrigued by its possible role in modulating biological targets, such as enzymes or receptors, due to its hybrid aromatic-alicyclic framework.

From an industrial perspective, 1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol is explored for its utility in agrochemicals and specialty chemicals. Its structural motifs are analogous to those found in natural products, making it a promising candidate for bio-inspired designs. The compound’s stability under various conditions also positions it as a viable intermediate in multi-step synthetic routes.

Environmental and sustainability considerations are increasingly shaping chemical research, and CAS No. 2228263-19-0 is no exception. Scientists are investigating greener synthetic methods to produce this compound, such as catalytic processes or solvent-free reactions. These efforts align with global initiatives to reduce the environmental footprint of chemical manufacturing.

In the context of drug development, the cyclopropane ring in 1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol is of particular interest. Its conformational rigidity can improve the pharmacokinetic properties of potential drug candidates, such as metabolic stability and bioavailability. The dimethoxyphenyl moiety may also contribute to binding affinity, making this compound a valuable scaffold for medicinal chemistry.

Analytical techniques like NMR spectroscopy and mass spectrometry are indispensable for characterizing 1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol. These methods provide insights into its purity, stereochemistry, and reactivity, ensuring reproducibility in research. Advanced computational modeling further aids in predicting its behavior in complex chemical systems.

The commercial availability of CAS No. 2228263-19-0 is a frequent query among chemists. Suppliers often list it under its systematic name or abbreviated descriptors like "dimethoxyphenyl cyclopropanol." Pricing and scalability are critical factors for industrial users, driving demand for efficient synthetic protocols.

In summary, 1-2-(2,3-dimethoxyphenyl)ethylcyclopropan-1-ol (CAS No. 2228263-19-0) represents a fascinating intersection of structural complexity and functional versatility. Its applications span pharmaceuticals, agrochemicals, and materials science, fueled by ongoing research into its synthesis and properties. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing chemical innovation.